Cas no 2719-30-4 (2-Nitrophenyl isothiocyanate)
2-Nitrophenyl isothiocyanate structure
Product Name:2-Nitrophenyl isothiocyanate
CAS No:2719-30-4
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD00041238
CID:84454
PubChem ID:137690
Update Time:2025-09-19
2-Nitrophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitrophenyl isothiocyanate
- 2-NITROPHENYL ISOCYANATE
- 1-Isothiocyanato-2-nitrobenzene
- O-NITROPHENYL ISOCYANATE
- o-nitrophenylisothiocyanate
- FS-4021
- NSC203074
- 28518-95-8
- o-nitrophenyl isothiocyanate
- AKOS005171069
- DTXSID70181658
- Benzene, isothiocyanatonitro- (9CI)
- NSC-203074
- FT-0613206
- 2719-30-4
- 1-Isothiocyanato-2-nitrobenzene #
- MFCD00041238
- ANTHRAQUINONE-2,3-DICARBOXYLICACID
- SCHEMBL61329
- NSC 203074
- ALBB-003140
- Benzene, isothiocyanatonitro-
- 1-isothiocyanato-2-nitro-benzene
- DB-021451
- DTXCID10104149
- STK502631
-
- MDL： MFCD00041238
- Inchi： 1S/C7H4N2O2S/c10-9(11)7-4-2-1-3-6(7)8-5-12/h1-4H
- InChI Key： CBWJHIXSVFDERH-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC=CC=1[N+](=O)[O-]
- BRN： 2719657
Computed Properties
- Exact Mass: 179.99900
- Monoisotopic Mass: 179.999348
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
Experimental Properties
- Color/Form: Yellow solid
- Density: 1.33
- Melting Point: 73 °C
- Boiling Point: 135-137 °C17 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: 1.631
- Water Partition Coefficient: Hydrolyzes with water.
- PSA: 90.27000
- LogP: 2.85230
- Solubility: Not available
- Sensitiveness: Moisture Sensitive
2-Nitrophenyl isothiocyanate Security Information
-
Symbol:
- Hazard Statement： H331,H302,H312,H314,H318
-
Warning Statement：
P260,P303
P361
P353,P305
P351
P338,P301
P330
P331,P405,P501A - Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：6.1
- PackingGroup：II
2-Nitrophenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Nitrophenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-QI455-1g |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 97% | 1g |
￥329.0 | 2022-02-28 | |
| Fluorochem | 009549-1g |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 98% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 009549-5g |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 98% | 5g |
￡43.00 | 2022-03-01 | |
| Fluorochem | 009549-25g |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 98% | 25g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 009549-100g |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 98% | 100g |
￡558.00 | 2022-03-01 | |
| TRC | N926385-250mg |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926385-500mg |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N926385-2.5g |
2-Nitrophenyl isothiocyanate |
2719-30-4 | 2.5g |
$ 185.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N37850-5g |
2-NITROPHENYL ISOCYANATE |
2719-30-4 | 97% | 5g |
￥1148.0 | 2022-04-27 | |
| abcr | AB178820-5 g |
2-Nitrophenyl isothiocyanate, 97%; . |
2719-30-4 | 97% | 5 g |
€123.00 | 2023-07-20 |
2-Nitrophenyl isothiocyanate Related Literature
-
1. Intramolecular reaction between nitro and carbodi-imide groups; a new synthesis of 2-arylbenzotriazolesPeter G. Houghton,David F. Pipe,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1985 1471
-
Karen de la Vega-Hernández,Raffaele Senatore,Margherita Miele,Ernst Urban,Wolfgang Holzer,Vittorio Pace Org. Biomol. Chem. 2019 17 1970
-
Joshua H. Palmer,Gerard Parkin New J. Chem. 2014 38 4071
2719-30-4 (2-Nitrophenyl isothiocyanate) Related Products
- 2131-61-5(4-Nitrophenyl isothiocyanate)
- 17614-74-3(4-methyl-2-nitrophenyl isothiocyanate)
- 1000576-88-4(4-Fluoro-2-nitrophenylisothiocyanate)
- 3320-86-3(1-isocyanato-2-nitro-benzene)
- 87200-48-4(Phenol,4-isothiocyanato-3-nitro-)
- 35075-82-2(1-isothiocyanato-4-nitronaphthalene)
- 20026-02-2
- 3529-82-6(1-Isothiocyanato-3-nitrobenzene)
- 7474-79-5(N,N'-dimethylidene-4-nitrobenzene-1,3-diamine)
- 28518-95-8(Benzene, isothiocyanatonitro-)
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